Cas no 2248174-24-3 ((2R)-2-Cycloheptylpropanoic acid)

• Product Name: (2R)-2-Cycloheptylpropanoic acid
• CAS No: 2248174-24-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5804707
• PubChem ID: 92935339
• Update Time: 2025-06-13

(2R)-2-Cycloheptylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248174-24-3
• EN300-6505262
• (2R)-2-Cycloheptylpropanoic acid

• Inchi： 1S/C10H18O2/c1-8(10(11)12)9-6-4-2-3-5-7-9/h8-9H,2-7H2,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： MWGHMUSICDHQAX-MRVPVSSYSA-N
• SMILES： OC([C@H](C)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-2-Cycloheptylpropanoic acid

Introduction to (2R)-2-Cycloheptylpropanoic Acid (CAS No. 2248174-24-3)

(2R)-2-Cycloheptylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2248174-24-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its cycloheptyl substituent and propanoic acid backbone, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic organic chemistry.

The structural uniqueness of (2R)-2-cycloheptylpropanoic acid lies in its chiral center, which imparts stereospecificity to its chemical behavior. This feature is particularly crucial in pharmaceutical applications, where the stereochemistry of a molecule can dramatically influence its biological activity, efficacy, and safety profile. The (R)-configuration at the chiral center suggests a specific spatial arrangement of atoms, which can be pivotal in determining how the molecule interacts with biological targets.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate the asymmetric synthesis of enantiomerically pure compounds. (2R)-2-Cycloheptylpropanoic acid has been explored as a potential building block in such synthetic strategies. Its cycloheptyl moiety provides a bulky group that can influence reaction selectivity, while the propanoic acid functionality offers opportunities for further derivatization and functional group transformations.

One of the most compelling aspects of (2R)-2-cycloheptylpropanoic acid is its utility in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel scaffolds for drug candidates targeting various therapeutic areas, including inflammation, pain management, and neurological disorders. The cycloheptyl group, with its rigid structure, can mimic natural biomolecules and enhance binding affinity to biological receptors.

The pharmacological potential of derivatives of (2R)-2-cycloheptylpropanoic acid has been investigated through both computational modeling and experimental studies. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the binding interactions between this compound and potential drug targets. These studies have provided valuable insights into the structural features that contribute to its biological activity.

In an intriguing study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of (2R)-2-cycloheptylpropanoic acid as a key intermediate in the synthesis of a series of non-steroidal anti-inflammatory drug (NSAID) analogs. The study highlighted how the cycloheptyl substituent enhanced the lipophilicity and binding affinity of the resulting compounds, leading to improved pharmacological profiles compared to traditional NSAIDs. This work underscores the importance of structural optimization in drug design and development.

The synthetic utility of (2R)-2-cycloheptylpropanoic acid extends beyond pharmaceutical applications. It has been employed in the preparation of advanced materials and specialty chemicals, where its unique structural features contribute to desirable physical properties. For instance, polymers functionalized with this compound have shown enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.

The industrial production of (2R)-2-cycloheptylpropanoic acid presents both challenges and opportunities. Traditional synthetic routes often require complex multi-step processes and may involve harsh reaction conditions. However, advances in catalytic chemistry have enabled more efficient and sustainable methods for producing this compound. For example, asymmetric hydrogenation reactions using transition metal catalysts have been developed to streamline the synthesis while maintaining high enantioselectivity.

The environmental impact of synthesizing such compounds is also a critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste generation and reduce energy consumption. Solvent-free reactions and biocatalytic approaches are among the innovative strategies being explored to achieve these goals.

The future prospects for (2R)-2-cycloheptylpropanoic acid are promising, with ongoing research aimed at uncovering new applications and optimizing existing synthetic methods. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.